Cas no 1805545-32-7 (Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate)

• Product Name: Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate
• CAS No: 1805545-32-7
• MF: C₁₁H₁₁ClF₂INO₂
• MW: 389.564821481705
• CID: 4804259
• Update Time: 2025-06-10

Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate

• Inchi： 1S/C11H11ClF2INO2/c1-2-18-9(17)4-7-8(15)3-6(5-12)16-10(7)11(13)14/h3,11H,2,4-5H2,1H3
• InChI Key： WITGFVMDSLPMOS-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)N=C(C(F)F)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate

Comprehensive Overview of Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1805545-32-7)

Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1805545-32-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including chloromethyl, difluoromethyl, and iodo substituents, which make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure is characterized by a pyridine core, which is widely recognized for its role in medicinal chemistry due to its ability to enhance drug bioavailability and target specificity.

The growing interest in pyridine-based compounds like Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate is driven by their versatility in drug discovery. Researchers are particularly focused on its potential as a building block for kinase inhibitors and antiviral agents, which are currently hot topics in the pharmaceutical industry. With the rise of AI-driven drug design, this compound has also garnered attention for its compatibility with computational modeling tools, enabling faster and more efficient molecular optimization.

One of the key advantages of CAS No. 1805545-32-7 is its role in fluorinated compound synthesis. Fluorine incorporation is a trending strategy in modern drug development, as it improves metabolic stability and binding affinity. The difluoromethyl group in this compound is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl or carbonyl groups, making it a valuable surrogate in lead optimization. This aligns with the increasing demand for fluorine-containing pharmaceuticals, a market projected to grow significantly in the coming years.

In agrochemical applications, Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate serves as a precursor for crop protection agents. Its structural features enable the development of compounds with enhanced pest resistance and environmental compatibility. Given the global push for sustainable agriculture, this compound is being explored for its potential in creating next-generation green pesticides, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the iodo and chloromethyl groups in this compound offer excellent sites for further functionalization. This makes it a versatile reagent for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The compound’s compatibility with palladium-catalyzed reactions is another reason for its popularity among synthetic chemists.

Safety and handling of CAS No. 1805545-32-7 are also critical considerations. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This aligns with the broader industry focus on chemical safety protocols, a topic frequently queried in search engines by laboratory professionals.

In summary, Ethyl 6-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1805545-32-7) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and synthetic chemistry. Its unique structural attributes and compatibility with modern research trends make it a subject of ongoing interest in both academic and industrial settings. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in advancing scientific innovation.